Cas no 5378-35-8 (3-1,3,4Oxadiazol-2-yl-phenylamine)

• Product Name: 3-1,3,4Oxadiazol-2-yl-phenylamine
• CAS No: 5378-35-8
• MF: C₈H₇N₃O
• MW: 161.160681009293
• MDL: MFCD00099501
• CID: 336023
• PubChem ID: 16228097
• Update Time: 2025-11-02

3-1,3,4Oxadiazol-2-yl-phenylamine Chemical and Physical Properties

Names and Identifiers

• 3-(1,3,4-Oxadiazol-2-yl)aniline
• 3-[1,3,4]Oxadiazol-2-yl-phenylamine
• Benzenamine, 3-(1,3,4-oxadiazol-2-yl)-
• 2-(3-Amino-phenyl)-1.3.4-oxdiazol
• 3-(1,3,4-oxadiazol-2-yl)phenylamine
• 3-[1,3,4]oxadiazol-2-yl-aniline
• MFCD00099501
• BB 0238391
• AS-8461
• SCHEMBL942003
• A849111
• SY168278
• AM807164
• F52296
• 3-(1,3,4-oxadiazol-2-yl)aniline, AldrichCPR
• 5378-35-8
• SB37565
• CS-0215925
• DTXSID10585494
• EN300-31065
• AKOS000190561
• BNGIMWCROMYOKW-UHFFFAOYSA-N
• FT-0721751
• 3-1,3,4Oxadiazol-2-yl-phenylamine

• MDL： MFCD00099501
• Inchi： 1S/C8H7N3O/c9-7-3-1-2-6(4-7)8-11-10-5-12-8/h1-5H,9H2
• InChI Key： BNGIMWCROMYOKW-UHFFFAOYSA-N
• SMILES： O1C=NN=C1C1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 161.05900
• Monoisotopic Mass: 161.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• PSA: 64.94000
• LogP: 1.90000

3-1,3,4Oxadiazol-2-yl-phenylamine Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 3-1,3,4Oxadiazol-2-yl-phenylamine

Comprehensive Overview of 3-(1,3,4-Oxadiazol-2-yl)phenylamine (CAS No. 5378-35-8): Properties, Applications, and Market Insights

3-(1,3,4-Oxadiazol-2-yl)phenylamine (CAS No. 5378-35-8) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, featuring an oxadiazole ring linked to an aromatic amine, exhibits unique chemical properties that make it valuable for diverse applications. Researchers and industries are increasingly exploring its potential due to its structural versatility and functional characteristics.

The molecular structure of 3-(1,3,4-Oxadiazol-2-yl)phenylamine combines the electron-rich properties of the phenylamine group with the stability and reactivity of the 1,3,4-oxadiazole moiety. This combination results in a compound with interesting electronic and photophysical properties, making it a candidate for advanced materials and drug development. Recent studies highlight its potential in designing novel fluorescent probes and organic semiconductors, aligning with the growing demand for sustainable and efficient materials in electronics.

In the pharmaceutical sector, 3-(1,3,4-Oxadiazol-2-yl)phenylamine serves as a key intermediate in synthesizing bioactive molecules. Its oxadiazole core is known for exhibiting antimicrobial, anti-inflammatory, and anticancer activities, which are highly sought after in drug discovery. With the rise of antibiotic resistance and the need for innovative therapies, this compound’s role in developing new antimicrobial agents is particularly relevant. Researchers are also investigating its potential in targeted drug delivery systems, a hot topic in personalized medicine.

The compound’s thermal stability and solubility profile make it suitable for various industrial applications. For instance, it is being explored as a corrosion inhibitor in coatings and as a ligand in catalysis, addressing the demand for eco-friendly alternatives in chemical processes. The push toward green chemistry has further amplified interest in such compounds, as industries seek to reduce environmental impact while maintaining performance.

Market trends indicate a steady growth in the demand for 3-(1,3,4-Oxadiazol-2-yl)phenylamine, driven by its expanding applications in pharmaceuticals, electronics, and specialty chemicals. The compound’s synthesis and scalability are areas of active research, with efforts focused on optimizing yield and purity to meet industrial standards. As regulatory frameworks evolve, ensuring compliance with REACH and other chemical safety guidelines remains a priority for manufacturers and suppliers.

From an academic perspective, CAS No. 5378-35-8 is frequently cited in studies exploring structure-activity relationships and molecular design. Its versatility allows researchers to modify its structure for specific applications, such as enhancing photoluminescence for sensor technologies or improving bioavailability in drug formulations. Collaborative efforts between academia and industry are expected to unlock further potential for this compound in emerging fields like nanotechnology and biomaterials.

In summary, 3-(1,3,4-Oxadiazol-2-yl)phenylamine (CAS No. 5378-35-8) is a multifaceted compound with significant promise across multiple sectors. Its unique properties, coupled with ongoing research and market demand, position it as a valuable asset in the chemical and pharmaceutical industries. As innovation continues, this compound is likely to play a pivotal role in addressing contemporary challenges in healthcare, materials science, and sustainability.